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Compound of Interest

Compound Name: Norselic acid B

Cat. No.: B15562215

Norselic Acid B: A Comprehensive Technical
Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norselic acid B is a naturally occurring steroid isolated from the Antarctic sponge Crella sp. It
belongs to a class of five related compounds, norselic acids A-E, which have demonstrated
anti-infective properties. Notably, Norselic acid B has exhibited activity against the protozoan
parasite Leishmania donovani, the causative agent of leishmaniasis, a neglected tropical
disease. This technical guide provides a comprehensive review of the available literature on
Norselic acid B, focusing on its biological activity, what is known of its mechanism of action,
and the experimental protocols for its study. All quantitative data has been summarized in
tabular format, and key experimental workflows are visualized using Graphviz diagrams.

Chemical Properties

Norselic acid B is a steroid with the chemical formula C29H4404 and a molecular weight of
456.7 g/mol . It is derived from a stigmastane hydride.

Table 1: Chemical Identifiers for Norselic Acid B
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Identifier Value

(5S,8R,9S,10R,13S,14S,17R)-17-[(2R,5R)-5-

ethyl-5-hydroxy-6-methylhept-6-en-2-yl]-10-
IUPAC Name methyl-3-ox0-4,5,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phenanthrene-13-

carboxylic acid

CAS Number 1190954-39-2
PubChem CID 49864372
ChEMBL ID CHEMBL1221624
LIPID MAPS ID LMST01040191

Biological Activity

Norselic acid B, along with its structural analogs (norselic acids A, C, D, and E), has
demonstrated in vitro activity against Leishmania donovani. The potency of the norselic acids
against this parasite is reported to be in the low micromolar range.

Table 2: In Vitro Anti-leishmanial Activity of Norselic Acids

Compound Organism Assay IC50 (uM)

Norselic Acids A-E Leishmania donovani Not Specified 2.0-3.6

Note: The specific IC50 value for Norselic acid B is not individually reported in the available
literature, but falls within the range provided for the group of five norselic acids.

Mechanism of Action

The precise mechanism of action for Norselic acid B's anti-leishmanial activity has not been
elucidated in the currently available literature. However, as a steroidal compound, it is plausible
that its effects could be mediated through interactions with the parasite's cell membrane or
interference with sterol biosynthesis, a known target for some anti-leishmanial drugs. Further
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research is required to determine the specific molecular targets and signaling pathways
affected by Norselic acid B in Leishmania donovani.

Experimental Protocols

The following sections detail the methodologies for the isolation and biological evaluation of
Norselic acid B, based on the primary literature.

Isolation of Norselic Acid B from Crella sp.

The following workflow outlines the general procedure for the isolation of norselic acids from
the Antarctic sponge Crella sp.
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Figure 1: General workflow for the isolation of Norselic acid B.

In Vitro Anti-leishmanial Assay
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The following diagram illustrates a generalized workflow for determining the in vitro activity of a
compound against Leishmania donovani.
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Figure 2: Generalized workflow for in vitro anti-leishmanial testing.

Conclusion and Future Directions
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Norselic acid B is a marine natural product with demonstrated anti-leishmanial activity. The
current body of literature provides a foundation for its further investigation as a potential
therapeutic lead. Key areas for future research include:

o Determination of the specific IC50 value of Norselic acid B against various Leishmania
species and life cycle stages (promastigotes and amastigotes).

» Elucidation of the mechanism of action, including the identification of its molecular target(s)
and the signaling pathways it modulates within the parasite.

« In vivo efficacy studies in animal models of leishmaniasis to assess its therapeutic potential.

 Total synthesis of Norselic acid B to enable further biological evaluation and the generation
of structural analogs for structure-activity relationship (SAR) studies.

Addressing these research gaps will be crucial in determining the potential of Norselic acid B
as a novel anti-leishmanial agent.

 To cite this document: BenchChem. [Norselic acid B literature review and cited papers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562215#norselic-acid-b-literature-review-and-
cited-papers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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